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Compound of Interest

Compound Name: MRTX849 acid

Cat. No.: B10857796 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

MRTX849 (Adagrasib) in cell-based assays.

Frequently Asked Questions (FAQs)
Q1: What is MRTX849 and what is its mechanism of action?

A1: MRTX849, also known as Adagrasib, is a potent and selective small-molecule inhibitor of

the KRAS G12C mutant protein.[1][2][3] It acts as a covalent inhibitor, irreversibly binding to the

cysteine residue at position 12 of the mutated KRAS protein.[2][4] This binding locks the KRAS

G12C protein in an inactive, GDP-bound state.[1][5] By doing so, MRTX849 inhibits

downstream signaling through the RAS-MAPK pathway, which is crucial for cell proliferation

and survival in tumors harboring this specific mutation.[2][5]

Diagram: MRTX849 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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